Cas no 2229311-30-0 (4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole)

• Product Name: 4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole
• CAS No: 2229311-30-0
• MF: C₉H₄F₄N₂
• MW: 216.135075569153
• CID: 6415700
• PubChem ID: 165706967
• Update Time: 2025-06-13

4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole
• 2229311-30-0
• EN300-1801456

• Inchi： 1S/C9H4F4N2/c10-4-1-5(11)9(13)7(8(4)12)6-2-14-3-15-6/h1-3H,(H,14,15)
• InChI Key： PQFLSYLJMJODQW-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C1=CN=CN1)F)F)F

Computed Properties

• Exact Mass: 216.03106078g/mol
• Monoisotopic Mass: 216.03106078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole

Introduction to 4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole (CAS No. 2229311-30-0)

4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 2229311-30-0, is a fluorinated aromatic heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazole class, a structural motif widely recognized for its biological activity and utility in drug development. The presence of four fluorine atoms at the 2,3,5,6 positions of the phenyl ring introduces unique electronic and steric properties, making it a promising candidate for various applications in synthetic chemistry and biopharmaceutical research.

The structure of 4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole features a central imidazole ring connected to a tetrafluorophenyl group. The fluorine atoms are strategically positioned to enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This arrangement also allows for selective interactions with biological targets, thereby increasing the potential for therapeutic efficacy. The compound's unique electronic distribution, influenced by the electron-withdrawing nature of fluorine atoms, makes it an attractive scaffold for further derivatization and optimization.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. 4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole is no exception and has been explored in several preclinical studies as a potential lead compound for various therapeutic applications. Its incorporation into drug-like molecules has shown promise in modulating enzyme activity and receptor binding. For instance, researchers have investigated its potential as an inhibitor of certain kinases and other enzymes involved in cancer pathways. The fluorinated phenyl ring contributes to strong hydrogen bonding capabilities and hydrophobic interactions with protein targets, which are essential for high-affinity binding.

One of the most compelling aspects of 4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole is its versatility in medicinal chemistry. The imidazole core is a well-established pharmacophore found in numerous FDA-approved drugs, including antifungals and antivirals. By introducing fluorine atoms into the phenyl ring, chemists can fine-tune the compound's properties to achieve desired biological effects. This flexibility has led to several derivative compounds being evaluated in clinical trials for their potential therapeutic benefits. The compound's stability under various conditions also makes it suitable for formulation into oral or injectable medications.

The synthesis of 4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired fluorinated aromatic structure efficiently. The use of fluorinating agents like Selectfluor® or DAST (Diethylaminosulfur trifluoride) has enabled researchers to introduce fluorine atoms with high selectivity. These synthetic strategies highlight the importance of modern chemical methodologies in producing complex molecules like this one.

From a computational chemistry perspective, 4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have helped predict how the compound might behave within a biological system and have guided the design of more potent derivatives. The integration of experimental data with computational predictions has become a standard practice in modern drug discovery pipelines.

The pharmacological profile of 4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole has been explored through both in vitro and in vivo assays. In cell-based assays, the compound has demonstrated inhibitory activity against several enzymes implicated in diseases such as cancer and inflammation. Its ability to modulate these enzymes suggests potential therapeutic applications in treating these conditions. Preclinical studies have also examined its toxicity profile and pharmacokinetic properties to assess its suitability for further development into a clinical candidate.

One notable application of 4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole is in the development of novel antimicrobial agents. The imidazole ring is known to exhibit broad-spectrum antimicrobial activity due to its ability to disrupt microbial cell membranes and interfere with essential metabolic pathways. The introduction of fluorine atoms enhances this activity by improving binding affinity to microbial targets. Researchers have synthesized analogs of this compound that show promising results against resistant bacterial strains.

The role of 4-(2,3,5,6-tetrafluorophenyl)-1H-imidazole extends beyond antimicrobial applications; it has also been explored as a component in materials science research due to its unique electronic properties. Fluorinated aromatic compounds are increasingly used in organic electronics because they can improve charge transport properties in semiconductors and light-emitting diodes (LEDs). The stability and electron-deficient nature of this compound make it an excellent candidate for such applications.

In conclusion,4-(2，3，5，6-tetrafluorophenyl)-1H-imidazole (CAS No 2229311-30-0) represents a significant advancement in medicinal chemistry with diverse applications across pharmaceuticals、materials science、and biotechnology。The strategic placement offluoroatoms onthe aromaticringenhancesitsbiologicalactivityandpharmacokineticprofile makingitattractiveforfurtherdevelopment。Ongoingresearch continues topromoteitspotentialasaclinicalcandidateandinsyntheticchemistry。Asourunderstandingoffluorochemistryevolves so too doesthe range offunctionalitieswecanunlockwithcompoundslike this one。